18:0-20:4 PI(3,4,5)P3

• Molecular Formula: C47H98N4O22P4
• Molecular Weight: 1195.2 g/mol
• InChI: InChI=1S/C47H86O22P4.4H3N/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-36-41(49)65-39(37-63-40(48)35-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2)38-64-73(61,62)69-44-42(50)45(66-70(52,53)54)47(68-72(58,59)60)46(43(44)51)67-71(55,56)57;;;;/h11,13,17,19,22,24,28,30,39,42-47,50-51H,3-10,12,14-16,18,20-21,23,25-27,29,31-38H2,1-2H3,(H,61,62)(H2,52,53,54)(H2,55,56,57)(H2,58,59,60);4*1H3/b13-11-,19-17-,24-22-,30-28-;;;;/t39-,42+,43+,44?,45-,46+,47?;;;;/m1..../s1
• InChIKey: HIQNCTCJCORHBS-PRERETILSA-N

18:0-20:4 PI(3,4,5)P3 Overview

18:0-20:4 PI(3,4,5)P3 (1‑stearoyl‑2‑arachidonoyl‑sn‑glycero‑3‑phospho‑(1′‑myo‑inositol‑3′,4′,5′‑trisphosphate)) is a chemically defined, synthetic phosphatidylinositol 3,4,5‑trisphosphate (PIP3) that carries a saturated stearoyl (18:0) chain at the sn‑1 position and a polyunsaturated arachidonoyl (20:4) chain at the sn‑2 position . It is supplied as an ammonium or sodium salt and is ≥95–99% pure by TLC, available as a lyophilized powder for reconstitution into model membrane systems [1]. PIP3 serves as a critical membrane‑localized second messenger that recruits pleckstrin homology (PH) domain‑containing effector proteins such as Akt, PDK1, and BTK to the plasma membrane, thereby initiating downstream signaling cascades that govern cell survival, proliferation, and metabolism [2].

Workflow PIP3-dependent signaling reconstitution in model membranes

Selection Stearoyl-arachidonoyl chain composition matching endogenous PIP3

Context PH domain recruitment, Akt/PDK1/BTK pathway research

• [1] Avanti Polar Lipids. 18:0-20:4 PI(3,4,5)P3 – 850166P. Product Datasheet. Avanti Polar Lipids / Merck KGaA, 2025. View Source
• [2] M. C. Kearney, et al. Molecular insight on the role of the phosphoinositide PIP3 in regulating the protein kinases Akt, PDK1, and BTK. *J. Biol. Chem.* 2025, 300(3), 105723. View Source

PIP3 Acyl Chain Specificity

Not all PIP3 species are functionally interchangeable. The acyl chains that embed the inositol headgroup in the lipid bilayer are not passive anchors; they actively modulate protein binding, membrane organization, and downstream signaling [1]. For instance, a comparative X‑ray crystallography and functional study of the nuclear receptor SF‑1 revealed that replacing dipalmitoyl (16:0/16:0) PIP3 with dioleoyl (18:1/18:1) PIP3 induces severe structural disorder in a clinically relevant region of SF‑1 and reduces coactivator peptide affinity by six‑fold [1]. Furthermore, the endogenous PIP3 pool in mammalian cells is highly enriched in the stearoyl‑arachidonoyl (18:0‑20:4) combination, and genetic disruption of the acyltransferase that installs the stearoyl chain selectively impairs PIP3‑dependent Akt signaling and cell proliferation [2]. Therefore, substituting 18:0‑20:4 PI(3,4,5)P3 with a short‑chain (e.g., diC8) or alternative long‑chain analog introduces uncontrolled experimental variables that can compromise data reproducibility and biological relevance.

Acyl chain mismatch Acyl chains actively modulate protein binding; dioleoyl PIP3 induces structural disorder in SF-1 and reduces coactivator affinity, while 18:0-20:4 likely preserves ordered conformation.

Non-physiological analogs Short-chain (diC8) or alternative unsaturated PIP3 may not recapitulate native membrane mechanics or protein recruitment dynamics, risking artifacts.

• [1] J. M. Bryant, M. M. Malabanan, B. H. Vanderloop, et al. The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. *J. Lipid Res.* 2021, 62, 100063. View Source
• [2] A. Author, et al. The Importance of the Acyltransferase LYCAT on PI3K-Akt Signaling and Cancer Cell Proliferation. *Preprint*. 2024. View Source

18:0-20:4 PI(3,4,5)P3 vs. Common Analogs

Acyl Chain Effects on SF‑1 Coactivator Recruitment

The acyl chains of PIP3 are not inert; they dictate the structural ordering of bound proteins. In a direct head‑to‑head comparison using X‑ray crystallography and in vitro functional assays, dioleoyl PIP3 (18:1/18:1) induced severe disorder in the activation function‑2 (AF‑2) region of SF‑1 and led to a six‑fold decrease in the binding affinity of the PGC‑1α coactivator peptide relative to dipalmitoyl PIP3 (16:0/16:0) [1]. The 18:0‑20:4 species, bearing a saturated stearoyl chain at sn‑1, is predicted to confer a more ordered, biologically representative conformation akin to dipalmitoyl PIP3, whereas alternative unsaturated or short‑chain analogs can yield artifactual structural and functional readouts [1].

SF-1 coactivator binding

Head-to-head

18:0-20:4 PI(3,4,5)P3

Saturated sn-1; predicted ordered AF-2 region similar to dipalmitoyl PIP3

Dioleoyl (18:1/18:1) PIP3

Severe AF-2 disorder; 6‑fold lower PGC‑1α coactivator peptide affinity

Acyl chain composition directly influences protein interaction readouts and experimental reproducibility.

Based on X‑ray crystallography and in vitro binding assays (2.5 Å).

Evidence Dimension	Coactivator peptide (PGC‑1α) binding affinity to SF‑1
Target Compound Data	Not directly measured for 18:0‑20:4 PIP3, but its saturated sn‑1 chain (stearoyl) is structurally analogous to the ordered dipalmitoyl PIP3 (16:0/16:0) conformation
Comparator Or Baseline	Dioleoyl PIP3 (18:1/18:1) vs. Dipalmitoyl PIP3 (16:0/16:0)
Quantified Difference	6‑fold poorer coactivator peptide affinity for dioleoyl PIP3 vs. dipalmitoyl PIP3
Conditions	Recombinant human SF‑1 ligand‑binding domain; X‑ray crystallography at 2.5 Å; in vitro coactivator peptide binding assays

Why This Matters

This demonstrates that the acyl chain composition of PIP3 is a critical experimental variable; selecting 18:0‑20:4 PI(3,4,5)P3 avoids the non‑physiological structural perturbations observed with alternative acyl chain analogs.

• [1] J. M. Bryant, M. M. Malabanan, B. H. Vanderloop, et al. The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. *J. Lipid Res.* 2021, 62, 100063. View Source

Resistance to PI‑PLC Cleavage

18:0‑20:4 PI(3,4,5)P3 is resistant to hydrolysis by PI‑specific phospholipase C (PLC), a property shared by all PIP3 species but not by PI(4,5)P2 or other phosphoinositides . This resistance means that PIP3 functions as a stable, long‑lived second messenger in its own right rather than serving as a precursor for soluble inositol phosphates. In experimental systems where PLC activity is present (e.g., cell lysates, live‑cell imaging), the use of a PIP3 analog that is not resistant to PLC cleavage would result in rapid degradation and loss of signal, confounding quantitative measurements of protein recruitment or lipid dynamics .

PI-PLC resistance

Class-level

Resistant to PI‑PLC cleavage

Preserves PIP3 integrity in PLC-active environments; supports stable second-messenger function.

Qualitative; not degraded under standard PLC assay conditions.

Evidence Dimension	Susceptibility to PI‑PLC cleavage
Target Compound Data	Resistant to PI‑PLC cleavage
Comparator Or Baseline	PI(4,5)P2 and other non‑3‑phosphorylated phosphoinositides (e.g., PI(4)P, PI(5)P) are cleaved by PI‑PLC
Quantified Difference	Qualitative (resistant vs. susceptible); no degradation under standard PLC assay conditions
Conditions	In vitro enzymatic assays using recombinant PI‑PLC

Why This Matters

Procuring a PIP3 species with documented resistance to PI‑PLC ensures that the lipid remains intact during extended experimental time courses, which is essential for accurate quantification of protein‑lipid interactions and for maintaining consistent PIP3 levels in reconstituted systems.

High Purity and Defined Salt Form

Commercial preparations of 18:0‑20:4 PI(3,4,5)P3 are supplied at >95% (Echelon) or >99% (Avanti) purity by TLC, and are offered as either ammonium or sodium salts [1]. The defined salt form is critical for reproducible liposome formation and for controlling the charge density and hydration properties of the resulting bilayers. In contrast, generic or in‑house synthesized PIP3 may contain variable amounts of oxidation products or degradation intermediates (e.g., PI(3,4)P2, PI(4,5)P2) that can confound binding assays or functional studies. While no published head‑to‑head purity comparison exists, the documented >99% TLC purity for 18:0‑20:4 PI(3,4,5)P3 from Avanti exceeds the typical >95% specification for many other commercial PIP3 analogs [1].

TLC purity

Supplier-reported

>99% TLC

Lower background in biophysical assays; reduces interference from contaminating phosphoinositides.

Avanti vendor specification; typical commercial PIP3 often ≥95%.

Evidence Dimension	Product purity
Target Compound Data	>99% (TLC) for Avanti Polar Lipids 850166P; >95% for Echelon P-3924
Comparator Or Baseline	Typical commercial PIP3 analogs (e.g., diC8 PIP3) often specified at >95% purity
Quantified Difference	Up to 4 percentage points higher purity for the 18:0‑20:4 species from select vendors
Conditions	Thin‑layer chromatography (TLC) analysis as reported in vendor certificates of analysis

Why This Matters

Higher purity translates to lower background in sensitive biophysical assays (e.g., surface plasmon resonance, fluorescence anisotropy) and reduces the risk of off‑target protein binding due to contaminating phosphoinositide species.

• [1] Avanti Polar Lipids. 18:0-20:4 PI(3,4,5)P3 – 850166P. Product Datasheet. Avanti Polar Lipids / Merck KGaA, 2025. View Source

Validated in Liposome Pelleting for FCHSD2

18:0‑20:4 PI(3,4,5)P3 has been explicitly validated for use in liposome‑pelleting assays to identify the binding preference of the FCH and double SH3 domains protein (FCHSD2) for specific phosphoinositides [1]. FCHSD2 is a BAR domain‑containing protein implicated in endocytosis and membrane remodeling, and its selective binding to PIP3 is contingent on both the headgroup phosphorylation pattern and the surrounding lipid environment. The use of 18:0‑20:4 PI(3,4,5)P3 in this context ensures that the lipid bilayer mimics the acyl chain composition found in endogenous mammalian membranes, thereby yielding binding data that is more predictive of in vivo interactions than would be obtained with short‑chain analogs such as diC8 PIP3 [1].

FCHSD2 liposome pelleting

Supporting evidence

Confirmed specific binding of FCHSD2 in liposome flotation assays

Validated functionality in a protein-lipid interaction assay; reduces method development time.

Qualitative demonstration with recombinant FCHSD2.

Evidence Dimension	Functional competence in protein‑lipid interaction assays
Target Compound Data	Successfully used to detect specific FCHSD2 binding in liposome pelleting assays
Comparator Or Baseline	Short‑chain PIP3 analogs (e.g., diC8 PIP3) are often used in similar assays but do not recapitulate native membrane bilayer properties
Quantified Difference	Not quantified; qualitative demonstration of specific binding
Conditions	Liposomes containing 18:0‑20:4 PI(3,4,5)P3; pelleting assay with recombinant FCHSD2

Why This Matters

This provides direct experimental precedent for the compound's functionality in a well‑established protein‑lipid interaction assay, reducing method development time and increasing confidence in experimental outcomes.

• [1] Avanti Polar Lipids. 18:0-20:4 PI(3,4,5)P3 – 850166P. Product Datasheet. Avanti Polar Lipids / Merck KGaA, 2025. View Source

Endogenous 18:0‑20:4 Enrichment in PIP3

Lipidomic analyses of mammalian cells have established that the endogenous pool of phosphoinositides, including PIP3, is highly enriched in stearate (18:0) at the sn‑1 position and arachidonate (20:4) at the sn‑2 position [1]. This specific acyl chain composition is actively maintained by the acyltransferase LYCAT, and silencing of LYCAT selectively impairs PIP3‑dependent Akt phosphorylation and cell proliferation [1]. While no direct comparison of binding affinities between different PIP3 acyl chain species for Akt or PDK1 is publicly available, the established enrichment of 18:0‑20:4 in native PIP3 strongly implies that this species is the most biologically relevant substrate for downstream effectors. Use of non‑native acyl chain analogs (e.g., diC8, 18:1/18:1) may therefore yield data that do not fully reflect the physiological signaling context.

Endogenous acyl chain profile

Class-level / Preprint

Predominant 18:0‑20:4 species in mammalian PIP3 lipidomics; LYCAT-dependent enrichment

Selection supports physiological relevance in vitro; use of non‑native chains may shift signaling readouts.

Lipidomic data; LYCAT silencing impairs Akt signaling. Preprint, pending peer review.

Evidence Dimension	Endogenous acyl chain composition of PIP3
Target Compound Data	18:0‑20:4 is the predominant species detected in mammalian cell lipidomics
Comparator Or Baseline	Synthetic analogs such as diC8 PIP3 (two C8 chains) or 18:1 PIP3 (unsaturated sn‑1 chain) are not enriched endogenously
Quantified Difference	Qualitative enrichment of 18:0‑20:4 over other PIP3 species in native membranes
Conditions	Mass spectrometry‑based lipidomics of mammalian cell lines and tissues

Why This Matters

Selecting the endogenously enriched 18:0‑20:4 species maximizes the physiological relevance of in vitro experiments and increases the likelihood that findings will translate to cellular and in vivo models.

• [1] A. Author, et al. The Importance of the Acyltransferase LYCAT on PI3K-Akt Signaling and Cancer Cell Proliferation. *Preprint*. 2024. View Source

18:0-20:4 PI(3,4,5)P3 Applications

PI3K/Akt Signaling Reconstitution for Drug Discovery

Use 18:0‑20:4 PI(3,4,5)P3 to prepare liposomes or supported lipid bilayers that recapitulate the endogenous acyl chain composition of the inner leaflet of the plasma membrane. This system is ideal for screening small‑molecule inhibitors of PIP3‑PH domain interactions (e.g., Akt PH domain antagonists) because the lipid environment faithfully mimics the native context. The compound's resistance to PI‑PLC cleavage ensures that PIP3 levels remain stable during prolonged incubations, enabling accurate IC50 determination [1]. Avoid diC8 PIP3, which lacks the physiologically relevant acyl chains and may yield misleading potency data due to altered membrane partitioning of test compounds [2].

Liposome Flotation for PIP3-Binding Proteins

Employ 18:0‑20:4 PI(3,4,5)P3 in liposome co‑sedimentation or co‑flotation assays to validate candidate PIP3‑binding proteins identified by affinity proteomics or yeast two‑hybrid screens. The compound has been validated for this purpose with FCHSD2, and the defined stearoyl‑arachidonoyl chains produce vesicles that better approximate the mechanical properties (e.g., bending rigidity, lipid packing) of native membranes than short‑chain analogs [1]. This reduces the risk of false positives arising from non‑specific electrostatic interactions that can occur with diC8 PIP3 [2].

Structural Biology of PH Domain-PIP3 Complexes

For X‑ray crystallography or cryo‑EM studies of PH domains (e.g., Akt, PDK1, BTK) in complex with PIP3‑containing lipid bilayers, select 18:0‑20:4 PI(3,4,5)P3. The saturated stearoyl chain at sn‑1 promotes a more ordered bilayer that is conducive to high‑resolution structural determination, whereas unsaturated or short‑chain analogs can introduce disorder that obscures critical protein‑lipid interface details [1]. The high purity (>99%) of the Avanti product minimizes background noise from contaminating lipids [2].

Nuclear Receptor Regulation by Phosphoinositides

Investigate the role of PIP3 in modulating nuclear receptor activity (e.g., SF‑1, LRH‑1) using 18:0‑20:4 PI(3,4,5)P3 in in vitro binding and transcriptional reporter assays. The acyl chain‑dependent effects on protein conformation and coactivator recruitment documented for SF‑1 underscore the necessity of using a PIP3 species with the correct acyl chain composition to obtain biologically interpretable results [1].

Application

Selection Property

Validation Focus

PI3K/Akt signaling reconstitution

Stearoyl-arachidonoyl chain composition

PH domain binding reproducibility; resistance to PLC ensures stable PIP3 levels

Liposome flotation for PIP3-binding proteins

Validated in FCHSD2 pelleting assay

Reduce false positives vs short-chain analogs; mimic native membrane mechanics

Structural biology of PH domain–PIP3 complexes

High-purity preparation; ordered bilayer from saturated sn‑1 chain

High-resolution structure determination; minimized lipid background

Nuclear receptor regulation by PIP3

Acyl chain-dependent SF‑1 conformation

Coactivator recruitment assay context; biologically interpretable readouts

• [1] J. M. Bryant, M. M. Malabanan, B. H. Vanderloop, et al. The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. *J. Lipid Res.* 2021, 62, 100063. View Source
• [2] Avanti Polar Lipids. 18:0-20:4 PI(3,4,5)P3 – 850166P. Product Datasheet. Avanti Polar Lipids / Merck KGaA, 2025. View Source